Cas no 2138231-89-5 (2-(aminomethyl)-N-butyl-7-azabicyclo[2.2.1]heptane-7-carboxamide)

• Product Name: 2-(aminomethyl)-N-butyl-7-azabicyclo[2.2.1]heptane-7-carboxamide
• CAS No: 2138231-89-5
• MF: C₁₂H₂₃N₃O
• MW: 225.33052277565
• CID: 6383527
• PubChem ID: 165451486
• Update Time: 2025-10-12

2-(aminomethyl)-N-butyl-7-azabicyclo[2.2.1]heptane-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2138231-89-5
• EN300-739044
• 2-(aminomethyl)-N-butyl-7-azabicyclo[2.2.1]heptane-7-carboxamide

• Inchi： 1S/C12H23N3O/c1-2-3-6-14-12(16)15-10-4-5-11(15)9(7-10)8-13/h9-11H,2-8,13H2,1H3,(H,14,16)
• InChI Key： XMBFPTUUGJMTED-UHFFFAOYSA-N
• SMILES： O=C(NCCCC)N1C2CCC1C(CN)C2

Computed Properties

• Exact Mass: 225.184112366g/mol
• Monoisotopic Mass: 225.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.4Ų

Additional information on 2-(aminomethyl)-N-butyl-7-azabicyclo[2.2.1]heptane-7-carboxamide

Comprehensive Overview of 2-(Aminomethyl)-N-butyl-7-azabicyclo[2.2.1]heptane-7-carboxamide (CAS No. 2138231-89-5)

The compound 2-(aminomethyl)-N-butyl-7-azabicyclo[2.2.1]heptane-7-carboxamide (CAS No. 2138231-89-5) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its bicyclic framework and functionalized side chains make it a promising candidate for various applications, including drug discovery and biochemical studies. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with specific biological targets.

One of the key features of 2-(aminomethyl)-N-butyl-7-azabicyclo[2.2.1]heptane-7-carboxamide is its azabicyclo[2.2.1]heptane core, which is known for its conformational rigidity and ability to mimic natural alkaloids. This structural motif is often explored in the development of central nervous system (CNS) therapeutics, as it can enhance blood-brain barrier permeability. Recent studies have also highlighted its potential in addressing neurodegenerative disorders, a topic of high interest in both academic and industrial research.

In the context of drug design, the aminomethyl and butyl carboxamide groups in this compound provide versatile sites for chemical modifications. These functional groups enable researchers to fine-tune the molecule's pharmacokinetic properties, such as solubility and metabolic stability. Given the growing demand for small-molecule modulators in precision medicine, this compound is increasingly being studied for its potential in targeted therapy applications.

The synthesis of 2-(aminomethyl)-N-butyl-7-azabicyclo[2.2.1]heptane-7-carboxamide involves multi-step organic reactions, often starting from readily available bicyclic precursors. Advanced techniques like microwave-assisted synthesis and catalyzed amidation have been employed to improve yield and purity. These methods align with the broader trend of green chemistry, which emphasizes sustainable and efficient synthetic routes.

From a commercial perspective, the demand for specialty chemicals like this compound is rising, driven by the pharmaceutical industry's need for novel drug intermediates. Its CAS No. 2138231-89-5 serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance. Companies specializing in custom synthesis often list this compound in their portfolios to cater to research institutions and biotech firms.

In summary, 2-(aminomethyl)-N-butyl-7-azabicyclo[2.2.1]heptane-7-carboxamide represents a fascinating area of research with implications for drug development and biochemical applications. Its structural complexity and functional diversity make it a valuable tool for scientists exploring new therapeutic avenues. As the field of medicinal chemistry continues to evolve, this compound is likely to remain a subject of intense study and innovation.